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Compound of Interest

Compound Name: 3-Oxohexadecanoyl-CoA

Cat. No.: B1263362

Introduction

3-Oxohexadecanoyl-CoA is a key intermediate in the synthesis and oxidation of fatty acids. It
is specifically involved in the mitochondrial fatty acid elongation pathway. As a central molecule
in lipid metabolism, the accurate quantification of 3-Oxohexadecanoyl-CoA in biological
samples is crucial for understanding metabolic regulation and identifying dysfunctions
associated with various diseases. The use of a stable, high-purity 3-Oxohexadecanoyl-CoA
standard is essential for the development of robust and reproducible analytical methods in
targeted metabolomics, particularly for liquid chromatography-mass spectrometry (LC-MS)
based approaches.

Application in Metabolomics

3-Oxohexadecanoyl-CoA serves as a critical standard for the quantitative analysis of long-
chain acyl-CoAs in metabolomics studies. Its applications include:

» Method Development and Validation: Establishing and validating LC-MS/MS methods for the
sensitive and specific detection of acyl-CoAs in complex biological matrices.

» Quantitative Analysis: Acting as an external or internal standard to accurately quantify the
concentration of endogenous 3-Oxohexadecanoyl-CoA and related metabolites in tissues
and cells.
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» Metabolic Flux Analysis: Aiding in tracing the flow of metabolites through fatty acid synthesis
and degradation pathways.

o Disease Biomarker Discovery: Facilitating the identification of metabolic dysregulations in
diseases such as inborn errors of metabolism, cancer, and cardiovascular disease.

Quantitative Data

Chemical and Physical Properties of 3-Oxohexadecanoyl-CoA

Property Value Source
Chemical Formula C37H64N7018P3S
Average Molecular Weight 1019.926 g/mol

Monoisotopic Molecular
Weight

1019.324138505 Da

CAS Registry Number 34619-89-1

Experimental Protocols

Protocol 1: Extraction of Acyl-CoAs from Biological Samples

This protocol describes a common method for extracting acyl-CoAs from cultured cells or
tissues using solvent precipitation.[1]

Materials:

Ice-cold 80% methanol in water

Centrifuge capable of high speeds (e.g., 14,000 x g) and 4°C

Nitrogen gas stream or vacuum concentrator

Reconstitution solvent (e.g., 50% methanol in water with 5 mM ammonium acetate)[1][2]

Procedure:
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e Sample Homogenization: Homogenize frozen tissue powder or cell pellets in an appropriate
volume of ice-cold 80% methanol to completely immerse the sample.[1]

e Protein Precipitation: Vortex the homogenate vigorously for 1 minute to ensure thorough
mixing and precipitation of proteins.[1]

o Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the
precipitated proteins and cellular debris.[1]

o Supernatant Collection: Carefully transfer the supernatant containing the extracted acyl-
CoAs to a new tube.[1]

» Solvent Evaporation: Dry the supernatant under a gentle stream of nitrogen or using a
vacuum concentrator.[1]

o Reconstitution: Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis,
such as 50% methanol in water containing 5 mM ammonium acetate.[1][2]

Protocol 2: LC-MS/MS Analysis of 3-Oxohexadecanoyl-CoA

This protocol provides a general workflow for the analysis of acyl-CoA extracts by LC-MS/MS.
Instrumentation:

o UHPLC system (e.g., Dionex Ultimate 3000)[2]

o High-resolution mass spectrometer (e.g., Thermo Scientific Q Exactive)[2]

e C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 pm)[1]

LC Method:

» Mobile Phase A: Water with 5 mM ammonium acetate (pH 6.8)[2]

» Mobile Phase B: Methanol[2]

e Gradient:
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0-1.5 min: 2% B

[e]

o

1.5-3 min: Ramp to 15% B

o 3-5.5 min: Ramp to 95% B

5.5-14.5 min: Hold at 95% B

[¢]

14.5-15 min: Return to 2% B

[e]

o

15-20 min: Re-equilibrate at 2% B[2]

o Flow Rate: As recommended for the specific column.

e Injection Volume: 5 pL[2]

MS Method:

« lonization Mode: Positive ion mode is generally more sensitive for acyl-CoAs.[1]

o Data Acquisition: Use targeted Selected Reaction Monitoring (SRM) for quantification of 3-
Oxohexadecanoyl-CoA. The precursor ion and a specific product ion should be monitored.

o Standard Curve: Prepare a standard curve of 3-Oxohexadecanoyl-CoA in the reconstitution
solvent to determine the concentration in the samples.
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Caption: Mitochondrial fatty acid -oxidation pathway.
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Caption: Experimental workflow for acyl-CoA analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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